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Compound of Interest

Compound Name: Carbendazim-captafol mixt.

Cat. No.: B15475145 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal safety is

paramount when handling chemical compounds. This guide provides essential, immediate

safety and logistical information for the handling of Carbendazim-Captafol mixtures, with a

focus on personal protective equipment (PPE), operational plans, and disposal protocols.

When working with a mixture of Carbendazim and Captafol, it is crucial to adopt the most

stringent protective measures applicable to either component, as the synergistic toxicological

effects of the mixture may not be fully known. Carbendazim is recognized for its potential to

cause genetic defects and damage fertility, while Captafol is classified as a probable human

carcinogen.[1][2] Therefore, a comprehensive safety plan is not just recommended, it is

essential.

Hazard Summary and Exposure Limits
Understanding the occupational exposure limits for each component of the mixture is critical for

risk assessment and for ensuring a safe laboratory environment.
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Compound Authority Exposure Limit Notes

Carbendazim Belarus, Russia MPC: 3 mg/m³

Maximum Permissible

Concentration in the

air of the working

area.[3]

Germany, Switzerland MAK/OEL: 10 mg/m³

Maximum Workplace

Concentration/Occupa

tional Exposure Limit.

[3][4]

Kazakhstan MPC: 0.1 mg/m³

Maximum Permissible

Concentration in the

workplace air.[3]

Captafol NIOSH (USA) REL: 0.1 mg/m³

Recommended

Exposure Limit for

dermal exposure.[1][5]

[6]

Denmark, Mexico,

Netherlands,

Switzerland

TWA: 0.1 mg/m³

Time-Weighted

Average occupational

exposure limit.[7]

Personal Protective Equipment (PPE) Selection
A multi-layered approach to PPE is necessary to minimize exposure through inhalation, dermal

contact, and eye contact.
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PPE Category Recommendation Specifications

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. A study on

the related compound Captan

showed breakthrough times of

less than 2 hours for

disposable nitrile gloves,

highlighting the critical need to

avoid reuse.[8][9][10] Always

consult the glove

manufacturer's specific

chemical resistance data.

Eye and Face Protection Safety goggles and face shield

Use chemical splash goggles

that meet ANSI Z87.1

standards. A face shield should

be worn in conjunction with

goggles, especially when there

is a risk of splashing.

Respiratory Protection NIOSH-approved respirator

For powdered forms or when

generating aerosols, a NIOSH-

approved particulate respirator

(e.g., N95, N100) is the

minimum requirement. In

cases of higher potential

exposure or when handling

volatile solutions, a chemical

cartridge respirator with

organic vapor cartridges or a

powered air-purifying respirator

(PAPR) should be used.[9]

Protective Clothing Chemical-resistant lab coat or

coveralls

Wear a long-sleeved lab coat

or disposable coveralls made

of a chemical-resistant

material. Ensure clothing
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provides full coverage of the

arms and body.

Footwear
Closed-toe shoes and shoe

covers

Leather and cloth shoes are

not recommended as they can

absorb chemicals. Wear

chemical-resistant boots or

shoe covers over closed-toe

shoes.

Workflow for PPE Selection and Handling
The following diagram outlines the logical steps for selecting and using appropriate PPE when

working with a Carbendazim-Captafol mixture.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15475145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Selection and Handling Workflow for Carbendazim-Captafol Mixture

Preparation Phase

Handling Phase

Post-Handling Phase

Start: Plan Experiment

Assess Hazards of
Carbendazim & Captafol

Review Safety Data Sheets (SDS)

Select Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Don PPE Correctly

Handle Carbendazim-Captafol
Mixture in Ventilated Hood

Monitor for Signs of Exposure
(e.g., skin irritation)

Decontaminate Work Area

Doff PPE Correctly
(Gloves last)

Dispose of Contaminated Waste
and Single-Use PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

PPE Selection and Handling Workflow
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Operational and Disposal Plans
Handling Procedures:

Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. Prepare the work area by ensuring a calibrated chemical fume hood is operational.

Weighing and Mixing: Conduct all weighing and mixing of the solid or liquid forms of the

Carbendazim-Captafol mixture within a chemical fume hood to minimize inhalation exposure.

Spill Management: In the event of a spill, immediately alert others in the vicinity. Evacuate

the area if the spill is large or if you are unsure how to handle it. For small spills, use an

appropriate absorbent material, and clean the area with soap and water. All materials used

for cleanup should be treated as hazardous waste.[11]

Disposal Plan:

The disposal of Carbendazim-Captafol mixtures and any contaminated materials must be

handled with extreme care to prevent environmental contamination.

Waste Segregation: All disposable PPE (gloves, shoe covers, lab coats), contaminated

labware, and excess chemical mixture should be collected in a designated, clearly labeled

hazardous waste container.

Container Rinsing: For empty containers of the chemical mixture, it is crucial to perform a

triple rinse with a suitable solvent.[12][13] The rinsate should be collected and treated as

hazardous waste. This minimizes the amount of residual chemical in the container.

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste. Do not dispose of this mixture

down the drain or in regular trash.[12]

By adhering to these stringent safety protocols, researchers can mitigate the risks associated

with handling Carbendazim-Captafol mixtures and ensure a safer laboratory environment for

all.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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